Cas no 1036527-33-9 (1-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)ethanamine)

1-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)ethanamine is a specialized organic compound featuring a cyclopropyl-substituted 1,2,4-oxadiazole core with an ethanamine functional group. This structure imparts unique reactivity and potential applications in medicinal chemistry and agrochemical research. The cyclopropyl moiety enhances steric and electronic properties, while the oxadiazole ring contributes to stability and bioactivity. The ethanamine side chain offers versatility for further derivatization, making it a valuable intermediate in the synthesis of pharmacologically active molecules. Its well-defined molecular architecture ensures consistent performance in heterocyclic synthesis, particularly in the development of novel inhibitors or ligands. The compound is typically handled under controlled conditions due to its reactive functional groups.

1-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)ethanamine structure

1036527-33-9 structure

Product Name:1-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)ethanamine

CAS No:1036527-33-9

MF:C₇H₁₁N₃O

MW:153.181740999222

CID:1086382

PubChem ID:43097303

Update Time:2025-10-24

1-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)ethanamine Chemical and Physical Properties

Names and Identifiers

- 1-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)ethanamine
- G50183
- AKOS009229273
- 1036527-33-9
- 1-(3-CYCLOPROPYL-1,2,4-OXADIAZOL-5-YL)ETHAN-1-AMINE
- MDL： MFCD11117114
- Inchi： 1S/C7H11N3O/c1-4(8)7-9-6(10-11-7)5-2-3-5/h4-5H,2-3,8H2,1H3
- InChI Key： UGYSUKNDXWQRIC-UHFFFAOYSA-N
- SMILES： O1C(C(C)N)=NC(C2CC2)=N1

Computed Properties

Exact Mass: 153.090211983g/mol
Monoisotopic Mass: 153.090211983g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 149
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0
Topological Polar Surface Area: 64.9Å²

1-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)ethanamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	B424878-50mg	1-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)ethanamine	1036527-33-9	50mg	$ 50.00	2022-06-07
TRC	B424878-100mg	1-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)ethanamine	1036527-33-9	100mg	$ 70.00	2022-06-07
TRC	B424878-500mg	1-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)ethanamine	1036527-33-9	500mg	$ 275.00	2022-06-07

1-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)ethanamine Related Literature

1. Fast-pulsing NMR techniques for the detection of weak interactions: successful natural abundance probe of hydrogen bonds in peptides†

Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
2. Excellent energy storage performance in NaNbO3-based relaxor antiferroeic ceramics under a low electric field

XuxinCheng,XiaomingChen,PengyuanFan
3. Exceptionally high temperature spin crossover in amide-functionalised 2,6-bis(pyrazol-1-yl)pyridine iron(ii) complex revealed by variable temperature Raman spectroscopy and single crystal X-ray diffraction†

Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
4. Esterase-responsive polymeric prodrug-based tumor targeting nanoparticles for improved anti-tumor performance against colon cancer†

Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
5. Fe(iii)-mediated isomerization of α,α-diarylallylic alcohols to ketones via radical 1,2-aryl migration†

Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755

Additional information on 1-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)ethanamine

1-(3-Cyclopropyl-1,2,4-Oxadiazol-5-yl)Ethanamine: A Comprehensive Overview

The compound with CAS No. 1036527-33-9, commonly referred to as 1-(3-Cyclopropyl-1,2,4-Oxadiazol-5-yl)Ethanamine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclopropyl group with an oxadiazole ring system. The oxadiazole moiety is a heterocyclic aromatic compound that has been extensively studied for its potential applications in drug design and materials science.

Recent studies have highlighted the importance of cyclopropyl groups in enhancing the bioavailability and stability of pharmaceutical compounds. The integration of a cyclopropyl group into the oxadiazole framework in this compound has been shown to significantly influence its chemical properties. Researchers have demonstrated that this combination can lead to improved solubility and enhanced binding affinity to target proteins, making it a promising candidate for drug development.

The synthesis of 1-(3-Cyclopropyl-1,2,4-Oxadiazol-5-yl)Ethanamine involves a multi-step process that typically begins with the preparation of the oxadiazole ring. This is followed by the introduction of the cyclopropyl group through various coupling reactions. The final step involves the attachment of the ethanamine moiety, which plays a crucial role in determining the compound's pharmacokinetic properties. Recent advancements in catalytic methods have enabled more efficient and selective synthesis pathways for this compound.

One of the most intriguing aspects of this compound is its potential application in drug delivery systems. Studies have shown that the oxadiazole ring can act as a carrier for bioactive molecules, enhancing their delivery to target sites. Additionally, the presence of the cyclopropyl group has been found to improve the molecule's ability to penetrate cellular membranes, making it an attractive option for developing targeted therapies.

In terms of chemical stability, 1-(3-Cyclopropyl-1,2,4-Oxadiazol-5-yl)Ethanamine exhibits remarkable resilience under various environmental conditions. This property is particularly valuable in industrial applications where compounds are exposed to harsh conditions during processing or storage. Recent research has also explored the use of this compound as a stabilizer in polymer formulations, demonstrating its potential in materials science.

The biological activity of this compound has been extensively studied, with particular focus on its anti-inflammatory and antioxidant properties. Experimental data indicate that it can effectively scavenge free radicals and inhibit pro-inflammatory cytokines, suggesting its potential use in treating conditions such as arthritis and neurodegenerative diseases. Furthermore, preliminary studies have shown that this compound may possess anti-cancer properties by inducing apoptosis in cancer cells while sparing healthy cells.

From an environmental perspective, the degradation pathways of 1-(3-Cyclopropyl-1,2,4-Oxadiazol-5-yl)Ethanamine have been investigated to assess its impact on ecosystems. Research indicates that under aerobic conditions, the compound undergoes rapid biodegradation into innocuous byproducts. This finding is crucial for ensuring sustainable practices in industries that utilize this compound.

In conclusion, 1-(3-Cyclopropyl-1,2,4-Oxadiazol-5-yl)Ethanamine (CAS No. 1036527-33-9) represents a versatile molecule with diverse applications across multiple disciplines. Its unique structure and favorable chemical properties make it an invaluable tool in modern scientific research. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play a pivotal role in advancing both therapeutic and industrial innovations.